Cas no 2229386-81-4 (2-hydroxy-2-5-(methoxycarbonyl)thiophen-2-ylacetic acid)

• Product Name: 2-hydroxy-2-5-(methoxycarbonyl)thiophen-2-ylacetic acid
• CAS No: 2229386-81-4
• MF: C₈H₈O₅S
• MW: 216.211121559143
• CID: 5902573
• PubChem ID: 165625694
• Update Time: 2023-12-15

2-hydroxy-2-5-(methoxycarbonyl)thiophen-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-5-(methoxycarbonyl)thiophen-2-ylacetic acid
• 2-hydroxy-2-[5-(methoxycarbonyl)thiophen-2-yl]acetic acid
• 2229386-81-4
• EN300-1787936

• Inchi： 1S/C8H8O5S/c1-13-8(12)5-3-2-4(14-5)6(9)7(10)11/h2-3,6,9H,1H3,(H,10,11)
• InChI Key： XTHRWHJJJLBYLN-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1C(C(=O)O)O

Computed Properties

• Exact Mass: 216.00924453g/mol
• Monoisotopic Mass: 216.00924453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 112Ų